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Compound of Interest

Compound Name: Pentylone hydrochloride

Cat. No.: B593145

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of pentylone
hydrochloride, a synthetic cathinone. The document details its chemical properties, analytical
data, and available experimental insights, structured to meet the needs of the scientific

community.

Core Chemical Data

Pentylone hydrochloride is a synthetic cathinone that has been identified in products sold as
"bath salts".[1][2] It is regulated as a Schedule | compound in the United States.[1][2] The
following table summarizes its key chemical identifiers and properties.
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Identifier Value Source
CAS Number 17763-01-8 [1][21[3]
Molecular Formula C13H17NOs « HCI [1][2]
C13H1sCINOs [3]

Formula Weight 271.7 g/mol [1][2]

1-(1,3-benzodioxol-5-yl)-2-
IUPAC Name (methylamino)pentan-1- [3]

one;hydrochloride

2-(Methylamino)-3',4'-
(methylenedioxy)valerophenon

Synonyms ) [3]
e Hydrochloride, Pentylone

HCI

Analytical and Experimental Data

Currently, publicly available, in-depth experimental studies detailing specific signaling pathways
and comprehensive quantitative data from repeated experiments on pentylone hydrochloride
are limited. The information available is primarily for its identification and characterization as an
analytical reference material.

Pentylone is a metabolite of N,N-dimethylpentylone.[1][2] Its primary metabolite is nor-
pentylone.[4][5][6]

Experimental Workflow: General Analytical
Characterization

The following diagram illustrates a generalized workflow for the analytical characterization of a
reference standard like pentylone hydrochloride. This process is fundamental for ensuring
the identity and purity of the substance before its use in further experimental studies.
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General Analytical Workflow for Pentylone Hydrochloride
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A generalized workflow for the analytical characterization of pentylone hydrochloride.

Putative Signaling Pathway

While specific, detailed signaling pathway studies for pentylone hydrochloride are not readily
available in the public domain, synthetic cathinones generally act as monoamine reuptake
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inhibitors and/or releasing agents. The putative mechanism of action would involve interactions
with dopamine (DAT), serotonin (SERT), and norepinephrine (NET) transporters.

The following diagram illustrates a hypothetical signaling pathway based on the known

pharmacology of similar synthetic cathinones.

Putative Signaling Pathway of Pentylone

Presynaptic Neuron

Serotonin Vesicles

Inhibition Inhibition Inhibition

Dopamine Transporter (DAT) Serotonin Transporter (SERT)

~<
~< S
~ ~

~~< Reuptake Reuptake \Beuptake
~ N,

Synaptic Ciefi\‘\\

Postsynaptic Neuron

Norepinephrine

Dopamine

Dopamine Receptors Serotonin Receptors Norepinephrine Receptors

\v/

Postsynaptic Signaling Cascade

Click to download full resolution via product page

A putative signaling pathway for pentylone based on its classification as a synthetic cathinone.
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Experimental Protocols

Detailed experimental protocols for pentylone hydrochloride are not extensively published.
However, a general methodology for the analysis of synthetic cathinones in biological matrices
would typically involve the following steps:

1. Sample Preparation: Solid-Phase Extraction (SPE)
o Objective: To extract and concentrate pentylone from a biological matrix (e.g., plasma, urine).

o Materials: SPE cartridges (e.g., mixed-mode cation exchange), biological sample, internal
standard, conditioning solvents (e.g., methanol), wash solvents (e.g., deionized water, acidic
buffer), and elution solvent (e.g., ammoniated methanol).

e Procedure:

[¢]

Condition the SPE cartridge with methanol followed by deionized water.

[¢]

Load the pre-treated biological sample (spiked with an internal standard) onto the
cartridge.

[¢]

Wash the cartridge to remove interferences.

o

Elute the analyte with an appropriate solvent.

o

Evaporate the eluate to dryness and reconstitute in the mobile phase for analysis.
2. Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
» Objective: To separate, identify, and quantify pentylone.

e Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a
tandem mass spectrometer.

e Chromatographic Conditions:

o Column: Areverse-phase C18 column.
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o Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate) and an organic
solvent (e.g., acetonitrile or methanol).

o Flow Rate: A typical flow rate suitable for the column dimensions.

o Injection Volume: A small volume of the reconstituted sample extract.
e Mass Spectrometry Conditions:
o lonization Mode: Electrospray ionization (ESI) in positive mode.

o Detection Mode: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion
transitions for pentylone and the internal standard.

This guide serves as a foundational resource for researchers. As more data on pentylone
hydrochloride becomes available, this document will be updated to reflect the latest scientific
findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b593145#pentylone-hydrochloride-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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